2-Methyl-6-nitrobenzoic acid
2-Methyl-6-nitrobenzoic acid
The vapour pressure of 2-methyl-6-nitrobenzoic acid was studied by Knudsen mass-loss effusion technique.
2-methyl-6-nitrobenzoic acid appears as pale yellow needles or tan powder. (NTP, 1992)
2-methyl-6-nitrobenzoic acid appears as pale yellow needles or tan powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
13506-76-8
VCID:
VC21107103
InChI:
InChI=1S/C8H7NO4/c1-5-3-2-4-6(9(12)13)7(5)8(10)11/h2-4H,1H3,(H,10,11)
SMILES:
CC1=C(C(=CC=C1)[N+](=O)[O-])C(=O)O
Molecular Formula:
C8H7NO4
Molecular Weight:
181.15 g/mol
2-Methyl-6-nitrobenzoic acid
CAS No.: 13506-76-8
Cat. No.: VC21107103
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The vapour pressure of 2-methyl-6-nitrobenzoic acid was studied by Knudsen mass-loss effusion technique. 2-methyl-6-nitrobenzoic acid appears as pale yellow needles or tan powder. (NTP, 1992) |
|---|---|
| CAS No. | 13506-76-8 |
| Molecular Formula | C8H7NO4 |
| Molecular Weight | 181.15 g/mol |
| IUPAC Name | 2-methyl-6-nitrobenzoic acid |
| Standard InChI | InChI=1S/C8H7NO4/c1-5-3-2-4-6(9(12)13)7(5)8(10)11/h2-4H,1H3,(H,10,11) |
| Standard InChI Key | CCXSGQZMYLXTOI-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | CC1=C(C(=CC=C1)[N+](=O)[O-])C(=O)O |
| Melting Point | 309 to 313 °F (NTP, 1992) |
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